Cas no 886448-11-9 (4-[2-(Dimethylamino)ethoxy]benzylamine 2hcl)

• Product Name: 4-[2-(Dimethylamino)ethoxy]benzylamine 2hcl
• CAS No: 886448-11-9
• MF: C₁₁H₂₀Cl₂N₂O
• MW: 267.195301055908
• CID: 5020083
• Update Time: 2025-07-17

4-[2-(Dimethylamino)ethoxy]benzylamine 2hcl Chemical and Physical Properties

Names and Identifiers

• 4-[2-(DIMETHYLAMINO)ETHOXY]BENZYLAMINE 2HCL
• 2-(4-(Aminomethyl)phenoxy)-N,N-dimethylethanamine dihydrochloride
• 4-[2-(Dimethylamino)ethoxy]benzylamine 2hcl

• Inchi： 1S/C11H18N2O.2ClH/c1-13(2)7-8-14-11-5-3-10(9-12)4-6-11;;/h3-6H,7-9,12H2,1-2H3;2*1H
• InChI Key： NKCDRMKVSVFCND-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CC(CN)=CC=1)CCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 142
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-[2-(Dimethylamino)ethoxy]benzylamine 2hcl

Professional Introduction to Compound with CAS No. 886448-11-9 and Product Name: 4-[2-(Dimethylamino)ethoxy]benzylamine 2HCl

4-[2-(Dimethylamino)ethoxy]benzylamine 2HCl, identified by its CAS number 886448-11-9, is a significant compound in the field of pharmaceutical chemistry and biomedicine. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a dimethylamino group and an ethoxy moiety in its molecular structure contributes to its distinct chemical behavior, making it a valuable candidate for further exploration in medicinal chemistry.

The synthesis and characterization of 4-[2-(Dimethylamino)ethoxy]benzylamine 2HCl involve rigorous methodologies to ensure high purity and stability, which are critical for pharmaceutical applications. The hydrochloride salt form (2HCl) enhances the compound's solubility in aqueous solutions, facilitating its use in various biochemical assays and drug formulation processes. This property is particularly advantageous for preclinical studies where bioavailability and pharmacokinetic profiles are of paramount importance.

Recent advancements in the field of drug discovery have highlighted the importance of multifunctional compounds that can interact with multiple biological targets. 4-[2-(Dimethylamino)ethoxy]benzylamine 2HCl exhibits promising characteristics as a potential scaffold for developing novel therapeutic agents. Its structural features suggest that it may possess inhibitory properties against certain enzymes and receptors, making it a candidate for treating a range of diseases, including neurological disorders and inflammatory conditions.

One of the most exciting aspects of this compound is its potential role in modulating neurotransmitter activity. The dimethylamino group is known to influence the binding affinity of various ligands to neurotransmitter receptors, such as serotonin and dopamine receptors. This property makes 4-[2-(Dimethylamino)ethoxy]benzylamine 2HCl a valuable tool for researchers studying the mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, the ethoxy substituent may contribute to its ability to cross the blood-brain barrier, enhancing its therapeutic efficacy.

In vitro studies have demonstrated that 4-[2-(Dimethylamino)ethoxy]benzylamine 2HCl can interact with specific biological targets, leading to modulatory effects on cellular pathways involved in disease progression. For instance, research has shown that this compound may inhibit the activity of certain kinases associated with cancer cell proliferation. The precise mechanism of action remains an area of active investigation, but preliminary findings are encouraging for further development into a lead compound for oncological therapies.

The pharmaceutical industry has been increasingly interested in exploring novel chemical entities that can address unmet medical needs. 4-[2-(Dimethylamino)ethoxy]benzylamine 2HCl fits well within this paradigm, offering a unique combination of structural features that could lead to the discovery of next-generation drugs. Its potential applications extend beyond neurology and oncology; it may also play a role in treating cardiovascular diseases by modulating lipid metabolism and preventing platelet aggregation.

As research continues, the synthetic pathways for producing 4-[2-(Dimethylamino)ethoxy]benzylamine 2HCl are being optimized to improve yield and scalability. Advances in green chemistry principles are being incorporated to minimize waste and environmental impact, ensuring that the production process aligns with sustainable practices. These efforts are crucial for translating laboratory discoveries into commercially viable pharmaceuticals.

The regulatory landscape for new drug development requires stringent testing to ensure safety and efficacy before human trials can commence. 4-[2-(Dimethylamino)ethoxy]benzylamine 2HCl is currently undergoing preclinical evaluations to assess its toxicity profile, pharmacokinetics, and potential side effects. These studies are essential for determining whether it progresses to clinical trials, where it can be tested on human subjects under controlled conditions.

In conclusion, 4-[2-(Dimethylamino)ethoxy]benzylamine 2HCl (CAS No. 886448-11-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for drug discovery efforts aimed at treating various diseases. As research progresses, further insights into its mechanisms of action will be uncovered, paving the way for new therapeutic interventions.